Cas no 1266119-17-8 (tert-Butyl 2-(6-bromopyridin-2-yl)acetate)

• Product Name: tert-Butyl 2-(6-bromopyridin-2-yl)acetate
• CAS No: 1266119-17-8
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• MDL: MFCD18447574
• CID: 1088949
• PubChem ID: 71721066
• Update Time: 2025-07-28

tert-Butyl 2-(6-bromopyridin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-(6-bromopyridin-2-yl)acetate
• EN300-9439558
• tert-Butyl (6-bromopyridin-2-yl)acetate
• 1266119-17-8
• (6-Bromo-pyridin-2-yl)-acetic acid tert-butyl ester
• tert-Butyl2-(6-bromopyridin-2-yl)acetate
• t-Butyl 2-(6-bromopyridin-2-yl)acetate
• DTXSID60856924
• MFCD18447574
• C91632
• QTBDTZFTCNZTIS-UHFFFAOYSA-N
• SCHEMBL15418113

• MDL： MFCD18447574
• Inchi： 1S/C11H14BrNO2/c1-11(2,3)15-10(14)7-8-5-4-6-9(12)13-8/h4-6H,7H2,1-3H3
• InChI Key： QTBDTZFTCNZTIS-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(CC(=O)OC(C)(C)C)=N1

Computed Properties

• Exact Mass: 271.02079g/mol
• Monoisotopic Mass: 271.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on tert-Butyl 2-(6-bromopyridin-2-yl)acetate

Introduction to Tert-Butyl 2-(6-bromopyridin-2-yl)acetate (CAS No. 1266119-17-8) and Its Applications in Modern Chemical Biology

Tert-butyl 2-(6-bromopyridin-2-yl)acetate, identified by the chemical identifier CAS No. 1266119-17-8, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a combination of a brominated pyridine moiety and an acetic acid ester group, serves as a versatile intermediate in the synthesis of various biologically active molecules. Its unique structural properties make it particularly valuable in the development of novel therapeutic agents, particularly those targeting complex biological pathways.

The bromopyridine moiety in Tert-butyl 2-(6-bromopyridin-2-yl)acetate is a key structural feature that enhances its utility in synthetic chemistry. Pyridine derivatives are widely recognized for their role in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The presence of a bromine atom at the 6-position of the pyridine ring further enhances its reactivity, allowing for facile functionalization through cross-coupling reactions such as Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings. These reactions are fundamental in constructing complex molecular architectures, enabling the synthesis of heterocyclic compounds with potential pharmaceutical applications.

Moreover, the acetic acid ester group in this compound provides a handle for further derivatization, allowing chemists to modify its properties as needed for specific applications. Ester groups are commonly used in medicinal chemistry due to their versatility in introducing various functional groups and their ability to influence the solubility and bioavailability of drug candidates. The tert-butyl group attached to the ester further enhances the stability of the compound, making it a reliable building block for multi-step synthetic routes.

In recent years, Tert-butyl 2-(6-bromopyridin-2-yl)acetate has been utilized in several cutting-edge research projects aimed at developing novel therapeutic agents. One notable area of interest is its application in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs play crucial roles in numerous cellular processes, making them attractive drug targets. However, their large binding surfaces and intricate interactions pose significant challenges for drug discovery. The bromopyridine moiety of Tert-butyl 2-(6-bromopyridin-2-yl)acetate allows for the construction of molecules that can selectively modulate these interactions, potentially leading to the development of new treatments for diseases such as cancer and inflammation.

Another promising application of this compound is in the field of immunotherapy. Recent studies have demonstrated the potential of pyridine-based compounds as immunomodulators, capable of enhancing immune responses against pathogens or cancer cells. The bromine atom in Tert-butyl 2-(6-bromopyridin-2-yl)acetate facilitates the introduction of additional functional groups that can fine-tune its immunological properties. By modifying this compound or using it as a scaffold, researchers aim to develop novel immunotherapeutic agents that can boost vaccine efficacy or treat autoimmune diseases more effectively.

The compound's utility extends beyond drug discovery into materials science and agrochemicals. For instance, pyridine derivatives are frequently employed as ligands in catalytic systems due to their ability to stabilize transition metals and facilitate various organic transformations. The acetic acid ester group can be further functionalized to produce polymers or other materials with tailored properties. Additionally, brominated pyridines have shown promise as intermediates in the synthesis of agrochemicals, where they contribute to the development of pesticides and herbicides with improved efficacy and environmental safety.

Recent advancements in synthetic methodologies have further enhanced the appeal of Tert-butyl 2-(6-bromopyridin-2-yl)acetate. Techniques such as flow chemistry and microwave-assisted synthesis have enabled faster and more efficient production of this compound, reducing costs and improving scalability. These innovations are particularly important for industrial applications where large quantities of high-purity intermediates are required.

In conclusion, Tert-butyl 2-(6-bromopyridin-2-yl)acetate (CAS No. 1266119-17-8) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features make it an invaluable tool for synthetic chemists working on pharmaceuticals, materials science, and agrochemicals. As research continues to uncover new uses for this compound, its importance is likely to grow even further, driving innovation and progress in these fields.